Cas no 1192355-14-8 (tert-Butyl 7-amino-4-oxo-3,4-dihydrospiro[benzo[e][1,3]oxazine-2,4'-piperidine]-1'-carboxylate)

• Product Name: tert-Butyl 7-amino-4-oxo-3,4-dihydrospiro[benzo[e][1,3]oxazine-2,4'-piperidine]-1'-carboxylate
• CAS No: 1192355-14-8
• MF: C₁₇H₂₃N₃O₄
• MW: 333.382224321365
• CID: 842711
• PubChem ID: 71464150
• Update Time: 2025-05-20

tert-Butyl 7-amino-4-oxo-3,4-dihydrospiro[benzo[e][1,3]oxazine-2,4'-piperidine]-1'-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 7-amino-4-oxo-3,4-dihydrospiro[benzo[e][1,3]oxazine-2,4'-piperidine]-1'-carboxylate
• Spiro[2H-1,3-benzoxazine-2,4'-piperidine]-1'-carboxylic acid, 7-amino-3,4-dihydro-4-oxo-, 1,1-...
• tert-butyl 7-amino-4-oxospiro[3H-1,3-benzoxazine-2,4'-piperidine]-1'-carboxylate
• AK-31479
• KB-260846
• DTXSID30855929
• tert-Butyl7-amino-4-oxo-3,4-dihydrospiro[benzo[e][1,3]oxazine-2,4'-piperidine]-1'-carboxylate
• 1192355-14-8
• tert-Butyl 7-amino-4-oxo-3,4-dihydro-1'H-spiro[1,3-benzoxazine-2,4'-piperidine]-1'-carboxylate

• MDL： MFCD13195398
• Inchi： 1S/C17H23N3O4/c1-16(2,3)24-15(22)20-8-6-17(7-9-20)19-14(21)12-5-4-11(18)10-13(12)23-17/h4-5,10H,6-9,18H2,1-3H3,(H,19,21)
• InChI Key： QMZKSYPIWAYGNG-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2C(NC21CCN(C(=O)OC(C)(C)C)CC2)=O)N

Computed Properties

• Exact Mass: 333.16900
• Monoisotopic Mass: 333.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 93.9Ų

Experimental Properties

• PSA: 93.89000
• LogP: 2.96610

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines

Additional information on tert-Butyl 7-amino-4-oxo-3,4-dihydrospiro[benzo[e][1,3]oxazine-2,4'-piperidine]-1'-carboxylate

Comprehensive Overview of tert-Butyl 7-amino-4-oxo-3,4-dihydrospiro[benzo[e][1,3]oxazine-2,4'-piperidine]-1'-carboxylate (CAS 1192355-14-8)

The compound tert-Butyl 7-amino-4-oxo-3,4-dihydrospiro[benzo[e][1,3]oxazine-2,4'-piperidine]-1'-carboxylate (CAS 1192355-14-8) is a sophisticated spirocyclic structure that has garnered significant attention in pharmaceutical and organic chemistry research. Its unique spiro[benzo[e][1,3]oxazine-2,4'-piperidine] core makes it a valuable intermediate for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. Researchers are increasingly exploring its potential due to its rigid molecular framework and hydrogen-bonding capabilities, which are critical for target specificity.

One of the most searched questions regarding this compound is its synthetic route and scalability. The tert-butyl carbamate (Boc) protecting group in its structure ensures stability during synthesis, while the 7-amino and 4-oxo functionalities offer versatile sites for further derivatization. Recent publications highlight its role in kinase inhibitor design, aligning with the growing demand for precision medicine solutions. Additionally, its spirocyclic motif is a hot topic in fragment-based drug discovery, as it mimics bioactive conformations found in natural products.

From a structural-activity relationship (SAR) perspective, the dihydrospiro scaffold of this compound provides a three-dimensional complexity that enhances binding affinity to protein targets. This aligns with current trends in computational chemistry, where researchers use molecular docking to predict interactions with G-protein-coupled receptors (GPCRs). The CAS 1192355-14-8 has also been referenced in patents related to neurodegenerative disease treatments, reflecting its relevance in addressing global health challenges like Alzheimer’s and Parkinson’s.

Another frequently asked question revolves around its physicochemical properties. The compound exhibits moderate lipophilicity (LogP ~2.5) and a molecular weight of 333.4 g/mol, making it suitable for blood-brain barrier (BBB) penetration—a key consideration for CNS drug candidates. Its crystalline form and solubility profile are optimized for formulation development, a critical factor for oral bioavailability in preclinical studies.

In the context of green chemistry, efforts to synthesize tert-Butyl 7-amino-4-oxo-3,4-dihydrospiro[benzo[e][1,3]oxazine-2,4'-piperidine]-1'-carboxylate using catalytic methods or biocatalysis are gaining traction. This addresses the industry’s push toward sustainable manufacturing, reducing reliance on hazardous reagents. Furthermore, its chiral purity is a focal point for asymmetric synthesis applications, particularly in producing enantiomerically pure pharmaceuticals.

To summarize, CAS 1192355-14-8 represents a nexus of innovation in medicinal chemistry and drug design. Its multifaceted applications—from targeted therapy to material science—underscore its importance in modern research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing small-molecule therapeutics and biochemical tools.